![molecular formula C14H21ClN2O3 B4753772 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide](/img/structure/B4753772.png)
2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide
Overview
Description
2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide, also known as BCA, is a synthetic compound that has been extensively studied for its potential use in scientific research. BCA belongs to the class of compounds known as phenylpropanolamines and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide is not fully understood. However, it has been shown to have adrenergic receptor blocking activity, which could contribute to its vasodilatory effects. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. It has been shown to have vasodilatory effects, which could be beneficial in the treatment of hypertension and other cardiovascular conditions. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide in lab experiments is its well-characterized synthesis method, which allows for consistent and reproducible results. However, one limitation is the lack of information on its toxicity and potential side effects, which could limit its use in some experiments.
Future Directions
There are many potential future directions for research on 2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide. One area of interest is in the development of new drugs for the treatment of cardiovascular disease, using this compound as a starting point. Another area of interest is in the development of new anticancer drugs based on the structure of this compound. Additionally, further studies are needed to determine the toxicity and potential side effects of this compound, which could impact its use in future experiments.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in scientific research. Its well-characterized synthesis method and variety of biochemical and physiological effects make it a promising candidate for the development of new drugs for the treatment of cardiovascular disease and cancer. However, further studies are needed to determine its toxicity and potential side effects, which could impact its use in future experiments.
Scientific Research Applications
2-{4-[(butylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of cardiovascular disease. This compound has been shown to have vasodilatory effects, which could be beneficial in the treatment of hypertension and other cardiovascular conditions.
Another area of interest is in the development of new drugs for the treatment of cancer. This compound has been shown to have anticancer activity in vitro, and further studies are needed to determine its potential as a cancer treatment in vivo.
properties
IUPAC Name |
2-[4-(butylaminomethyl)-2-chloro-6-methoxyphenoxy]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21ClN2O3/c1-3-4-5-17-8-10-6-11(15)14(12(7-10)19-2)20-9-13(16)18/h6-7,17H,3-5,8-9H2,1-2H3,(H2,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFCGTPOJQUMTQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCC1=CC(=C(C(=C1)Cl)OCC(=O)N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.78 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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